N-[(3-chlorophenyl)(cyano)methyl]-2-(propan-2-yl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-[(3-chlorophenyl)-cyanomethyl]-2-propan-2-yl-1H-imidazole-5-carboxamide
• InChI: InChI=1S/C15H15ClN4O/c1-9(2)14-18-8-13(19-14)15(21)20-12(7-17)10-4-3-5-11(16)6-10/h3-6,8-9,12H,1-2H3,(H,18,19)(H,20,21)
• InChI Key: RLPFVTHFCKDBCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(N1)C(=O)NC(C#N)C2=CC(=CC=C2)Cl
• Molecular Formula: C15H15ClN4O
• Molecular Weight: 302.76 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a cyano group (-CN), a chlorophenyl group (a benzene ring with a chlorine atom), a propan-2-yl group (isopropyl), and an imidazole ring (a five-membered ring with two non-adjacent nitrogen atoms). These functional groups could potentially give the compound a variety of interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The presence of the cyano group, the chlorophenyl group, and the imidazole ring could potentially lead to interesting electronic and steric effects.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all play a role. Without specific data, it’s difficult to provide a detailed analysis of this compound’s properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information about this compound’s biological activity, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. If it shows promising biological activity, it could be studied further as a potential drug. Alternatively, if it has interesting chemical properties, it could be studied in the context of organic chemistry or materials science.